Cas no 1196048-21-1 (5-methoxy-1H-Indole-7-carboxylic acid ethyl ester)

• Product name: 5-methoxy-1H-Indole-7-carboxylic acid ethyl ester
• CAS No: 1196048-21-1
• MF: C₁₂H₁₃NO₃
• MW: 219.23652
• CID: 1101342
• PubChem ID: 58306894

5-methoxy-1H-Indole-7-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-Indole-7-carboxylic acid ethyl ester
• SCHEMBL12583934
• 1196048-21-1
• DB-142461
• ethyl 5-methoxy-1H-indole-7-carboxylate

• Inchi： InChI=1S/C12H13NO3/c1-3-16-12(14)10-7-9(15-2)6-8-4-5-13-11(8)10/h4-7,13H,3H2,1-2H3
• InChI Key： FURZIEDHECYMTM-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C2C(=CC(=C1)OC)C=CN2

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų